Cas no 10185-66-7 (5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole)

5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole structure

10185-66-7 structure

Product Name:5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole

CAS No:10185-66-7

MF:C₁₂H₁₃N₃O₃

MW:247.249922513962

MDL:MFCD10699664

CID:857184

PubChem ID:46738852

Update Time:2025-04-19

5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 5-BUTYL-3-(3-NITROPHENYL)-1,2,4-OXADIAZOLE
- 3-m-Nitrophenyl-5-butyl-1,2,4-oxadiazol
- 5-butyl-3-(3-nitro-phenyl)-[1,2,4]oxadiazole
- 5-Butyl-3-<3-nitro-phenyl>-1,2,4-oxdiazol
- A-4131
- 10185-66-7
- AKOS015839698
- DTXSID00674503
- BS-19126
- MFCD10699664
- 1,2,4-Oxadiazole, 5-butyl-3-(3-nitrophenyl)-
- 5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole
- MDL： MFCD10699664
- Inchi： 1S/C12H13N3O3/c1-2-3-7-11-13-12(14-18-11)9-5-4-6-10(8-9)15(16)17/h4-6,8H,2-3,7H2,1H3
- InChI Key： SQJSMRSHJOWWNR-UHFFFAOYSA-N
- SMILES： O1C(CCCC)=NC(C2C=CC=C(C=2)[N+](=O)[O-])=N1

Computed Properties

Exact Mass: 247.09600
Monoisotopic Mass: 247.09569129g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 84.7Å²

Experimental Properties

PSA: 84.74000
LogP: 3.51060

5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	211938-1g	5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole	10185-66-7	95%	1g	￡76.00	2022-03-01
Fluorochem	211938-5g	5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole	10185-66-7	95%	5g	￡225.00	2022-03-01
Alichem	A019108313-25g	5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole	10185-66-7	95%	25g	$571.00	2023-09-04
TRC	B810513-10mg	5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole	10185-66-7		10mg	$ 50.00	2022-06-06
TRC	B810513-50mg	5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole	10185-66-7		50mg	$ 65.00	2022-06-06
TRC	B810513-100mg	5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole	10185-66-7		100mg	$ 80.00	2022-06-06
Ambeed	A417349-25g	5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole	10185-66-7	98%	25g	$513.0	2024-04-26
A2B Chem LLC	AA07238-1g	5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole	10185-66-7	≥ 98 %	1g	$205.00	2024-04-20
A2B Chem LLC	AA07238-5g	5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole	10185-66-7	≥ 98 %	5g	$472.00	2024-04-20
abcr	AB272918-1 g	5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole; 98%	10185-66-7		1 g	€144.00	2023-07-20

5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole Production Method

5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:10185-66-7)5-Butyl-3-(3-nitrophenyl)-1,2,4-oxadiazole

Order Number:A897033

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:57

Price ($):462.0

Email:sales@amadischem.com

Product Official Link

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4. Alternative synthesis of the anti-baldness compound RU58841†

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5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

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